Cas no 52566-49-1 (5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxylic acid methyl ester)

• Product Name: 5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxylic acid methyl ester
• CAS No: 52566-49-1
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 937135
• PubChem ID: 15556881
• Update Time: 2025-04-19

5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylic acid, 5-amino-2,3-dihydro-3-oxo-, methyl ester
• Methyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• 52566-49-1
• EN300-7698354

• Inchi： 1S/C5H7N3O3/c1-11-5(10)2-3(6)7-8-4(2)9/h1H3,(H4,6,7,8,9)
• InChI Key： ODCFBTADDXYGJB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NNC=1N)=O)=O

Computed Properties

• Exact Mass: 157.04874109g/mol
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.4Ų